Cas no 885270-42-8 (4-Fluoro-N-(3-fluorophenethyl)aniline)

• Product Name: 4-Fluoro-N-(3-fluorophenethyl)aniline
• CAS No: 885270-42-8
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• MDL: MFCD04114497
• CID: 710724
• PubChem ID: 53420785
• Update Time: 2025-09-27

4-Fluoro-N-(3-fluorophenethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(3-fluorophenethyl)aniline
• (4-FLUORO-PHENYL)-[2-(3-FLUORO-PHENYL)-ETHYL]-AMINE
• (4-FLUOROPHENYL)-[2-(3-FLUOROPHENYL)ETHYL]AMINE,
• 4-fluoro-N-[2-(3-fluorophenyl)ethyl]aniline
• Benzeneethanamine,3-fluoro-N-(4-fluorophenyl)-
• SB39369
• AKOS022171964
• (4-fluorophenyl)-[2-(3-fluorophenyl)ethyl]amine
• DTXSID90697680
• 885270-42-8

• MDL： MFCD04114497
• Inchi： 1S/C14H13F2N/c15-12-4-6-14(7-5-12)17-9-8-11-2-1-3-13(16)10-11/h1-7,10,17H,8-9H2
• InChI Key： XQMPYOHBKVICKG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCNC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.10200
• Monoisotopic Mass: 233.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• PSA: 12.03000
• LogP: 3.69240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines